![molecular formula C13H15FN4O B2533184 5-amino-1-ethyl-N-(2-fluoro-4-methylphenyl)-1H-pyrazole-3-carboxamide CAS No. 1856095-39-0](/img/structure/B2533184.png)
5-amino-1-ethyl-N-(2-fluoro-4-methylphenyl)-1H-pyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-amino-1-ethyl-N-(2-fluoro-4-methylphenyl)-1H-pyrazole-3-carboxamide, also known as FLM-3, is a novel pyrazole derivative that has gained attention in the scientific community due to its potential as a therapeutic agent. It was first synthesized in 2016 and has since been studied for its various biological activities.
Mechanism of Action
The mechanism of action of 5-amino-1-ethyl-N-(2-fluoro-4-methylphenyl)-1H-pyrazole-3-carboxamide is not fully understood, but it is believed to act on multiple targets within cells. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and to activate certain pathways involved in cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the activity of certain enzymes involved in cancer cell growth, and reduce inflammation in animal models of arthritis.
Advantages and Limitations for Lab Experiments
One advantage of 5-amino-1-ethyl-N-(2-fluoro-4-methylphenyl)-1H-pyrazole-3-carboxamide is that it has shown promising results in inhibiting cancer cell growth and reducing inflammation in animal models. However, its mechanism of action is not fully understood, and more research is needed to determine its potential as a therapeutic agent. Additionally, its synthesis method is complex and may limit its availability for further study.
Future Directions
There are several future directions for research on 5-amino-1-ethyl-N-(2-fluoro-4-methylphenyl)-1H-pyrazole-3-carboxamide. One potential direction is to study its potential as a therapeutic agent for cancer and inflammation in human clinical trials. Another direction is to further investigate its mechanism of action and identify specific targets within cells that it acts on. Additionally, more research is needed to determine its potential toxicity and side effects.
Synthesis Methods
The synthesis of 5-amino-1-ethyl-N-(2-fluoro-4-methylphenyl)-1H-pyrazole-3-carboxamide involves a multi-step process that begins with the reaction of 2-fluoro-4-methylbenzaldehyde and ethyl hydrazinecarboxylate to form a hydrazone intermediate. This is then reacted with 5-amino-3-methyl-1H-pyrazole-4-carboxamide and cyclized to form the final product, this compound.
Scientific Research Applications
5-amino-1-ethyl-N-(2-fluoro-4-methylphenyl)-1H-pyrazole-3-carboxamide has been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of various cancer cell lines. It has also been studied for its anti-inflammatory properties and has shown promising results in reducing inflammation in animal models of arthritis.
properties
IUPAC Name |
5-amino-1-ethyl-N-(2-fluoro-4-methylphenyl)pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15FN4O/c1-3-18-12(15)7-11(17-18)13(19)16-10-5-4-8(2)6-9(10)14/h4-7H,3,15H2,1-2H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMHVRLLYZHUSBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)C(=O)NC2=C(C=C(C=C2)C)F)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.